4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol

• IUPAC Name: 4-(4-bromophenyl)-1-(3-phenylbutyl)piperidin-4-ol
• InChI: InChI=1S/C21H26BrNO/c1-17(18-5-3-2-4-6-18)11-14-23-15-12-21(24,13-16-23)19-7-9-20(22)10-8-19/h2-10,17,24H,11-16H2,1H3
• InChI Key: NIBHBPNJUYKZOD-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN1CCC(CC1)(C2=CC=C(C=C2)Br)O)C3=CC=CC=C3
• Molecular Formula: C21H26BrNO
• Molecular Weight: 388.3 g/mol

Description

4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol is a chemical compound that belongs to the family of piperidinols. It has been widely studied for its potential medicinal properties, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol is not fully understood. However, it is believed to act as a dopamine D2 receptor partial agonist and a serotonin 5-HT1A receptor agonist. These actions are thought to underlie its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects:
Studies have shown that 4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol can modulate dopamine and serotonin levels in the brain, which may underlie its antipsychotic and anxiolytic effects. Additionally, it has been shown to reduce drug-seeking behavior in animal models, suggesting that it may have potential as a treatment for addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol in lab experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, it has been shown to exhibit consistent effects in animal models. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol. One area of interest is its potential use as a treatment for addiction. Further studies are needed to investigate its efficacy and safety in human subjects. Additionally, its mechanism of action needs to be further elucidated in order to better understand its potential therapeutic uses. Finally, studies are needed to investigate its potential side effects and long-term safety.

Synthesis Methods

The synthesis of 4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol involves the reaction of 4-bromoacetophenone with 3-phenylbutanol in the presence of sodium ethoxide. This reaction results in the formation of 4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol as a white solid with a melting point of 110-112°C.

Scientific Research Applications

4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol has been widely studied for its potential medicinal properties, particularly in the field of neuroscience. It has been shown to exhibit antipsychotic and anxiolytic effects in animal models. Additionally, it has been investigated for its potential use in the treatment of addiction, as it has been shown to reduce drug-seeking behavior in animal models.